Cas no 2229102-48-9 (2-azido-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: 2-azido-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2229102-48-9
• MF: C₁₀H₁₇N₅O
• MW: 223.274881124496
• CID: 6574542
• PubChem ID: 165672296
• Update Time: 2025-10-21

2-azido-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• 2229102-48-9
• 2-azido-2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
• EN300-1740762

• Inchi： 1S/C10H17N5O/c1-6(2)15-8(4)10(7(3)13-15)9(5-16)12-14-11/h6,9,16H,5H2,1-4H3
• InChI Key： KUKMZLQFLWYFOP-UHFFFAOYSA-N
• SMILES： OCC(C1C(C)=NN(C(C)C)C=1C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 223.14331018g/mol
• Monoisotopic Mass: 223.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.4Ų

Additional information on 2-azido-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol

Introduction to 2-azido-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol (CAS No. 2229102-48-9)

2-azido-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229102-48-9, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its azido functional group and alkyl substituents, make it a promising candidate for further investigation in drug discovery and development.

The pyrazole core of this compound is a six-membered aromatic ring containing two nitrogen atoms at the 1 and 4 positions. This structural motif is known to exhibit a wide range of biological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the azido group at the 2-position introduces reactivity that can be exploited in synthetic chemistry, allowing for further functionalization and derivatization to create novel compounds with enhanced pharmacological profiles.

The 3,5-dimethyl substitution on the pyrazole ring enhances the steric and electronic properties of the molecule, influencing its interactions with biological targets. Additionally, the propan-2-yl group at the 1-position adds another layer of complexity, potentially affecting solubility, metabolic stability, and overall bioavailability. These structural elements collectively contribute to the compound's potential as a pharmacophore in the design of new therapeutic agents.

In recent years, there has been growing interest in pyrazole derivatives due to their versatility and efficacy in various therapeutic areas. Studies have demonstrated that compounds containing the pyrazole scaffold can modulate multiple biological pathways, making them attractive for treating complex diseases such as cancer, inflammation, and infectious disorders. The azido functional group, in particular, has been extensively studied for its role in click chemistry applications, where it can participate in cycloaddition reactions to form stable heterocyclic structures.

Current research in medicinal chemistry increasingly focuses on developing small molecules that can selectively target specific disease mechanisms. The structure-activity relationships (SAR) of 2-azido-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol are being explored to optimize its pharmacological properties. By modifying substituents such as the azido group or the alkyl chains, chemists aim to enhance binding affinity, reduce toxicity, and improve pharmacokinetic profiles.

One of the most exciting aspects of this compound is its potential application in drug discovery pipelines. The combination of the pyrazole core with reactive azido functionality provides a versatile platform for generating novel analogs through transition-metal-catalyzed reactions. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups or expand the molecular framework. Such modifications are crucial for tailoring compounds to specific therapeutic needs.

The synthetic pathways for producing CAS No. 2229102-48-9 have been optimized to ensure high yields and purity. Modern synthetic techniques leverage automated processes and advanced purification methods to streamline production. These advancements are essential for enabling large-scale synthesis required for preclinical and clinical studies.

In addition to its synthetic utility, this compound has shown promise in preliminary biological assays. Studies indicate that it may exhibit inhibitory activity against certain enzymes or receptors implicated in disease pathogenesis. While further research is needed to fully elucidate its mechanism of action, these early findings suggest that it could serve as a lead compound for developing new treatments.

The pharmacokinetic properties of 2-azido-2-3,5-dimethyl-1-(propan-2-y l)-1H-pyrazol -4 -ylethan -1 -ol are also under investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical considerations in drug development. Understanding how this compound behaves within the body will help researchers design more effective dosing regimens and minimize potential side effects.

Advances in computational chemistry have accelerated the process of identifying promising candidates like this one. Molecular modeling techniques allow researchers to predict how different structural modifications might affect biological activity. By integrating experimental data with computational insights, scientists can make more informed decisions about which compounds warrant further exploration.

The role of biocatalysis in modifying this compound is another area of active interest. Enzymatic approaches offer sustainable alternatives to traditional chemical synthesis by reducing waste and energy consumption. Additionally, biocatalytic methods can provide access to complex molecular architectures that may be difficult or costly to achieve through conventional means.

Collaborative efforts between academia and industry are driving innovation in this field. Companies specializing in custom synthesis often work closely with research institutions to develop novel compounds like CAS No. 2229102 -48 -9 for preclinical testing. These partnerships facilitate rapid translation from laboratory discoveries to potential clinical candidates.

The regulatory landscape surrounding new drug development continues to evolve favorably for innovative therapies derived from small molecules such as this one. Regulatory agencies increasingly recognize the importance of expedited pathways for promising treatments while maintaining rigorous safety standards throughout clinical trials.

In conclusion, 2 -azido - 2 -3 ,5 -dimethyl -1 -( propan - 2 - yl ) -1 H -pyrazol -4 -ylethan -1 -ol represents an intriguing opportunity within pharmaceutical chemistry due its unique structural features combined with versatile reactivity . Its potential applications span multiple therapeutic areas , making it worthy subject further study . As research progresses ,this compound could contribute significantly advancement understanding treating various diseases .